Cas no 2228095-60-9 (2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid
• CAS No: 2228095-60-9
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5836971
• PubChem ID: 165791390
• Update Time: 2025-11-05

2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid
• 2228095-60-9
• 2-amino-2-[1-(3-bromo-4-methylphenyl)cyclopropyl]acetic acid
• EN300-1925108

• Inchi： 1S/C12H14BrNO2/c1-7-2-3-8(6-9(7)13)12(4-5-12)10(14)11(15)16/h2-3,6,10H,4-5,14H2,1H3,(H,15,16)
• InChI Key： SQTFMTZTMRLUOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid (CAS No. 2228095-60-9)

2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid (CAS No. 2228095-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopropylacetic acid backbone substituted with an amino group and a 3-bromo-4-methylphenyl moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting specific biological pathways, aligning with current trends in precision medicine.

The growing demand for novel small molecule therapeutics has placed compounds like 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid at the forefront of medicinal chemistry. Its brominated aromatic ring enhances reactivity, enabling diverse synthetic modifications, while the cyclopropyl group contributes to metabolic stability—a critical factor in drug development. Recent studies highlight its relevance in addressing oxidative stress-related disorders, a hot topic in neurodegenerative and cardiovascular research. This aligns with frequent search queries such as "brominated compounds in drug design" and "amino acid derivatives for therapeutic use."

From a synthetic chemistry perspective, the CAS No. 2228095-60-9 compound exemplifies advancements in stereoselective synthesis. The presence of both amino and carboxylic acid functional groups allows for peptide coupling reactions, expanding its utility in proteomics and bioconjugation. Industry professionals often search for "chiral cyclopropane synthesis" or "functionalized phenylacetic acids," reflecting the compound’s technical significance. Furthermore, its methylphenyl substitution pattern offers insights into structure-activity relationships (SAR), a key focus area for AI-driven molecular property prediction tools.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring solvent-free synthesis routes for 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid to reduce waste, responding to the increasing search trend for "sustainable pharmaceutical intermediates." Its biodegradability profile and potential for catalytic transformations make it a candidate for eco-friendly production methods, addressing regulatory demands and consumer preferences for greener chemistry solutions.

In analytical applications, CAS No. 2228095-60-9 serves as a reference standard in HPLC and mass spectrometry due to its distinct UV absorption characteristics from the bromo-methylphenyl chromophore. Laboratories frequently inquire about "HPLC methods for brominated aromatics" or "MS fragmentation patterns of amino acid derivatives," underscoring the compound’s diagnostic value. Its stability under analytical conditions ensures reproducibility, a priority for quality control in API manufacturing.

Emerging discussions in computational chemistry have also highlighted this compound’s utility. Molecular docking simulations leverage its rigid cyclopropyl scaffold to study protein-ligand interactions, particularly in kinase inhibition—a trending topic in cancer therapy research. Search engine data reveals spikes in queries like "DFT calculations for bromophenyl compounds" and "drug-likeness prediction models," indicating cross-disciplinary interest.

To summarize, 2-amino-2-1-(3-bromo-4-methylphenyl)cyclopropylacetic acid represents a multifaceted tool for modern science, bridging medicinal chemistry, analytical technology, and sustainable synthesis. Its CAS No. 2228095-60-9 designation ensures traceability in global databases, while its structural features continue to inspire innovation across life sciences. As AI-assisted drug discovery accelerates, compounds with such well-defined yet adaptable frameworks will remain pivotal to scientific progress.